Cas no 408326-53-4 (4-Chloro-2-ethoxy-1-iodobenzene)

• Product Name: 4-Chloro-2-ethoxy-1-iodobenzene
• CAS No: 408326-53-4
• MF: C₈H₈ClIO
• MW: 282.505993843079
• CID: 2633871
• PubChem ID: 53442016
• Update Time: 2025-11-01

4-Chloro-2-ethoxy-1-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-ethoxy-1-iodobenzene
• E91953
• DTXSID80702994
• SCHEMBL4560770
• 4-CHLORO-2-ETHOXYIODOBENZENE
• 408326-53-4
• 4-Chloro-2-ethoxy-1-iodobenzene

• Inchi： 1S/C8H8ClIO/c1-2-11-8-5-6(9)3-4-7(8)10/h3-5H,2H2,1H3
• InChI Key： XYTCDVRICKTXKM-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1OCC)Cl

Computed Properties

• Exact Mass: 281.93084Da
• Monoisotopic Mass: 281.93084Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-Chloro-2-ethoxy-1-iodobenzene

4-Chloro-2-Ethoxy-1-Iodobenzene: A Comprehensive Overview

4-Chloro-2-Ethoxy-1-Iodobenzene (CAS No. 408326-53-4) is a highly specialized aromatic compound with a unique structure that makes it valuable in various chemical and pharmaceutical applications. This compound, also referred to as iodo-chloro-ethoxybenzene, is characterized by its chlorine, ethoxy, and iodine substituents attached to a benzene ring. The presence of these groups imparts distinct chemical properties, making it a subject of interest in both academic research and industrial settings.

The synthesis of 4-Chloro-2-Ethoxy-1-Iodobenzene involves a series of carefully controlled reactions, often utilizing advanced techniques such as nucleophilic aromatic substitution or coupling reactions. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity levels. For instance, researchers have explored the use of palladium catalysts in coupling reactions, which has significantly improved the efficiency of synthesizing this compound. This advancement is particularly relevant for its application in drug discovery and material science.

One of the most notable applications of 4-Chloro-2-Ethoxy-1-Iodobenzene is in the field of medicinal chemistry. Its structure serves as a versatile scaffold for designing bioactive molecules. For example, the ethoxy group enhances solubility, while the iodine substituent can act as a leaving group in subsequent transformations. Recent research has demonstrated its potential in developing novel anti-cancer agents, where the compound's ability to modulate specific cellular pathways has shown promising results.

In addition to its role in drug development, 4-Chloro-2-Ethoxy-1-Iodobenzene is also utilized in materials science for the synthesis of advanced polymers and electronic materials. The compound's electronic properties, influenced by its substituents, make it an ideal candidate for designing functional materials with tailored characteristics. For instance, studies have explored its use in creating organic light-emitting diodes (OLEDs), where its electron transport properties contribute to enhanced device performance.

The physical and chemical properties of 4-Chloro-2-Ethoxy-1-Iodobenzene are well-documented, with recent advancements in analytical techniques providing deeper insights into its behavior under various conditions. For example, high-resolution mass spectrometry has been employed to confirm its molecular formula and structural integrity. Furthermore, computational chemistry methods have been used to predict its reactivity and stability under different reaction conditions.

From an environmental perspective, understanding the fate and transport of 4-Chloro-2-Ethoxy-1-Iodobenzene is crucial for ensuring safe handling and disposal practices. Recent studies have investigated its biodegradation pathways under aerobic and anaerobic conditions, revealing that certain microbial communities can metabolize this compound effectively. These findings are significant for developing sustainable waste management strategies in industries that utilize this compound.

In conclusion, 4-Chloro-2-Ethoxy-1-Iodobenzene (CAS No. 408326-53-4) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure and chemical properties continue to drive innovative research, leading to new discoveries in drug development, materials science, and environmental chemistry. As advancements in synthetic methodologies and analytical techniques unfold, the potential of this compound remains vast and promising.